N-[1-(2-thienyl)ethyl]-4-isopropylbenzamide

• Molecular Formula: C16H19NOS
• Molecular Weight: 273.4 g/mol
• IUPAC Name: 4-propan-2-yl-N-(1-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C16H19NOS/c1-11(2)13-6-8-14(9-7-13)16(18)17-12(3)15-5-4-10-19-15/h4-12H,1-3H3,(H,17,18)
• InChI Key: BAAQMNIXAAUGCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC(C)C2=CC=CS2

Description

N-[1-(2-thienyl)ethyl]-4-isopropylbenzamide is a useful research compound. Its molecular formula is C16H19NOS and its molecular weight is 273.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Thiophene (25 mmol), acetaldehyde (20 mmol) and 4-isopropylbenzamide (10 mmol) were stirred in acetic acid (10 ml) at 60° C. for 4.5 hours to obtain N-[1-(2-thienyl)ethyl]-4-isopropylbenzamide. Yield: 7%. This result means that a general method which uses acetic acid as a solvent gives the product in a low yield.

Synthesis routes and methods III

Procedure details

Thiophene (100 mmol), acetaldehyde (10 mmol) and 4-isopropylbenzamide (10 mmol) were stirred in the following formic acid/phosphoric acid mixture at 20° C. for two hours to obtain N-[1-(2-thienyl)ethyl]-4-isopropylbenzamide:

Synthesis routes and methods IV

Procedure details

Thiophene (42 g, 0.5 mol), paraldehyde (4.4 g, 0.033 mole) and 4-isopropylbenzamide (16.3 g, 0.1 mol) were added to a mixture of formic acid (40 ml) and 85% phosphoric acid (20 ml) and stirred at a room temperature for three hours. The reaction mixture was extracted with water (70 ml). An organic phase was washed with water (30 ml) and evaporated to dryness with a rotary evaporator. A residue was recrystallized from carbon tetrachloride/petroleum benzine (1:2) to obtain the entitled compound (20.7 g) as a colorless crystal. Yield: 75.8%. Melting point: 100° C.